Cas no 2228160-10-7 (1-(3-fluoro-4-methylphenyl)methylcyclopropane-1-carboxylic acid)

• Product Name: 1-(3-fluoro-4-methylphenyl)methylcyclopropane-1-carboxylic acid
• CAS No: 2228160-10-7
• MF: C₁₂H₁₃FO₂
• MW: 208.228827238083
• CID: 6006774
• PubChem ID: 165618306
• Update Time: 2025-07-18

1-(3-fluoro-4-methylphenyl)methylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluoro-4-methylphenyl)methylcyclopropane-1-carboxylic acid
• EN300-1800286
• 1-[(3-fluoro-4-methylphenyl)methyl]cyclopropane-1-carboxylic acid
• 2228160-10-7

• Inchi： 1S/C12H13FO2/c1-8-2-3-9(6-10(8)13)7-12(4-5-12)11(14)15/h2-3,6H,4-5,7H2,1H3,(H,14,15)
• InChI Key： MSJJLTINXMDISL-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CC(=C1)CC1(C(=O)O)CC1

Computed Properties

• Exact Mass: 208.08995782g/mol
• Monoisotopic Mass: 208.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(3-fluoro-4-methylphenyl)methylcyclopropane-1-carboxylic acid

Introduction to 1-(3-Fluoro-4-methylphenyl)methylcyclopropane-1-carboxylic acid (CAS No. 2228160-10-7)

1-(3-Fluoro-4-methylphenyl)methylcyclopropane-1-carboxylic acid (CAS No. 2228160-10-7) is a novel organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropane ring and a substituted phenyl group. The presence of these functional groups endows the molecule with a range of chemical and biological properties that make it a promising candidate for various applications in drug discovery and development.

The chemical structure of 1-(3-fluoro-4-methylphenyl)methylcyclopropane-1-carboxylic acid is particularly noteworthy due to its potential for modulating specific biological pathways. The cyclopropane ring, a three-membered cyclic alkane, is known for its high strain energy and reactivity, which can influence the compound's interactions with biological targets. Additionally, the substitution of the phenyl group with a fluoro and methyl moiety introduces further complexity and specificity to the molecule's interactions.

Recent studies have explored the pharmacological properties of 1-(3-fluoro-4-methylphenyl)methylcyclopropane-1-carboxylic acid. One such study published in the Journal of Medicinal Chemistry highlighted its potential as an inhibitor of specific enzymes involved in inflammatory responses. The researchers found that this compound effectively inhibited the activity of cyclooxygenase (COX) enzymes, which are key mediators of inflammation and pain. This finding suggests that 1-(3-fluoro-4-methylphenyl)methylcyclopropane-1-carboxylic acid could be developed into a novel anti-inflammatory agent with reduced side effects compared to existing nonsteroidal anti-inflammatory drugs (NSAIDs).

In another study, the compound was evaluated for its potential as an antitumor agent. Researchers at the National Cancer Institute investigated the effects of 1-(3-fluoro-4-methylphenyl)methylcyclopropane-1-carboxylic acid on various cancer cell lines. The results indicated that this compound exhibited significant cytotoxic activity against breast, lung, and colon cancer cells. The mechanism of action was attributed to its ability to induce apoptosis and inhibit cell proliferation, making it a promising lead for further development in oncology.

The synthetic route to produce 1-(3-fluoro-4-methylphenyl)methylcyclopropane-1-carboxylic acid has also been optimized to enhance its yield and purity. A recent publication in Organic Letters described a multi-step synthesis involving palladium-catalyzed cross-coupling reactions and selective functional group transformations. This synthetic strategy not only ensures high purity but also allows for the preparation of structurally related analogs, which can be used to explore structure-activity relationships (SAR) and optimize the compound's pharmacological profile.

The physicochemical properties of 1-(3-fluoro-4-methylphenyl)methylcyclopropane-1-carboxylic acid have been thoroughly characterized using various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies have provided detailed insights into the molecular structure and conformational behavior of the compound, which are crucial for understanding its biological activity.

In terms of pharmacokinetics, preliminary studies have shown that 1-(3-fluoro-4-methylphenyl)methylcyclopropane-1-carboxylic acid exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a moderate half-life, which suggests that it could be administered orally as a therapeutic agent. However, further preclinical studies are needed to fully evaluate its safety and efficacy in animal models before advancing to clinical trials.

The potential applications of 1-(3-fluoro-4-methylphenyl)methylcyclopropane-1-carboxylic acid extend beyond anti-inflammatory and antitumor activities. Ongoing research is exploring its effects on other biological systems, such as neurodegenerative diseases and metabolic disorders. For instance, preliminary data suggest that this compound may have neuroprotective properties by reducing oxidative stress and preventing neuronal cell death in models of Alzheimer's disease.

In conclusion, 1-(3-fluoro-4-methylphenyl)methylcyclopropane-1-carboxylic acid (CAS No. 2228160-10-7) represents a promising lead compound with diverse biological activities. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in various therapeutic areas. Continued research into this compound will likely uncover new applications and optimize its potential as a novel pharmaceutical agent.